Cas no 7007-09-2 (Oxazole,4-iodo-2,5-diphenyl-)

Oxazole,4-iodo-2,5-diphenyl- structure
Oxazole,4-iodo-2,5-diphenyl- structure
Product name:Oxazole,4-iodo-2,5-diphenyl-
CAS No:7007-09-2
MF:C14H19NO4
MW:265.30496430397
CID:575908
PubChem ID:5230063

Oxazole,4-iodo-2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole,4-iodo-2,5-diphenyl-
    • N-1,3-Benzodioxol-5-yl-5-methylnorleucine; norleucine, N-1,3-benzodioxol-5-yl-5-methyl-
    • 7007-09-2
    • AKOS002685238
    • DTXSID30411721
    • 2-(1,3-benzodioxol-5-ylamino)-5-methylhexanoic acid
    • Inchi: InChI=1S/C14H19NO4/c1-9(2)3-5-11(14(16)17)15-10-4-6-12-13(7-10)19-8-18-12/h4,6-7,9,11,15H,3,5,8H2,1-2H3,(H,16,17)
    • InChI Key: IVOAVTFVCWAAJC-UHFFFAOYSA-N
    • SMILES: CC(C)CCC(C(=O)O)NC1=CC2=C(C=C1)OCO2

Computed Properties

  • Exact Mass: 265.13147
  • Monoisotopic Mass: 265.131408
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.8
  • XLogP3: 3.4

Experimental Properties

  • Density: 1.236
  • Boiling Point: 448.5°C at 760 mmHg
  • Flash Point: 225.1°C
  • Refractive Index: 1.579
  • PSA: 67.79

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